Cas no 1187929-04-9 ((3S)-morpholine-3-carboxylic acid;hydrochloride)

• Product Name: (3S)-morpholine-3-carboxylic acid;hydrochloride
• CAS No: 1187929-04-9
• MF: C₅H₁₀ClNO₃
• MW: 167.590800762177
• MDL: MFCD06809590
• CID: 858498
• PubChem ID: 42614332
• Update Time: 2025-10-29

(3S)-morpholine-3-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3-Morpholinecarboxylic Acid Hydrochloride
• (S)-Morpholine-3-carboxylic acid hydrochloride
• (3S)-morpholine-3-carboxylic acid,hydrochloride
• (S)-Morpholine-3-carboxylic acid HCl
• (3S)-morpholine-3-carboxylic acid;hydrochloride
• MFCD06809590
• (S)-3-Morpholinecarboxylic acid HCl
• SCHEMBL17874011
• CS-0043806
• DTXSID80655097
• (S)-Morpholine-3-carboxylicacidHCl
• AKOS016843536
• (3S)-Morpholine-3-carboxylic acid--hydrogen chloride (1/1)
• DB-336383
• 1187929-04-9
• DS-4132
• EN300-1726158
• (S)-MORPHOLINE-3-CARBOXYLICACIDHYDROCHLORIDE
• (3S)-Morpholine-3-carboxylic acid hydrochloride

• MDL： MFCD06809590
• Inchi： 1S/C5H9NO3.ClH/c7-5(8)4-3-9-2-1-6-4;/h4,6H,1-3H2,(H,7,8);1H/t4-;/m0./s1
• InChI Key： CWSLARZELUGARZ-WCCKRBBISA-N
• SMILES： Cl.O1CCN[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 167.03500
• Monoisotopic Mass: 167.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.56000
• LogP: 0.19020

(3S)-morpholine-3-carboxylic acid;hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3S)-morpholine-3-carboxylic acid;hydrochloride

Recent Advances in the Application of (3S)-Morpholine-3-carboxylic Acid Hydrochloride (CAS: 1187929-04-9) in Chemical Biology and Pharmaceutical Research

The compound (3S)-morpholine-3-carboxylic acid hydrochloride (CAS: 1187929-04-9) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This chiral morpholine derivative serves as a crucial building block in the synthesis of various bioactive molecules, particularly in the development of protease inhibitors and other therapeutic agents. Recent studies have highlighted its role in modulating enzyme activity and improving drug-like properties, making it a valuable scaffold in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of (3S)-morpholine-3-carboxylic acid hydrochloride as a key intermediate in the synthesis of novel SARS-CoV-2 main protease inhibitors. The researchers utilized this compound to introduce stereochemical specificity, which significantly enhanced the binding affinity of the resulting inhibitors. The study reported a 15-fold improvement in inhibitory activity compared to earlier racemic mixtures, underscoring the importance of chiral purity in drug design.

In the field of oncology, recent preclinical research has explored the potential of derivatives containing the (3S)-morpholine-3-carboxylic acid moiety as selective kinase inhibitors. A 2024 Nature Communications paper described the development of a new class of PI3Kδ inhibitors where this compound was instrumental in achieving both potency and selectivity. The hydrochloride salt form (1187929-04-9) proved particularly valuable in improving solubility and bioavailability, addressing a common challenge in kinase inhibitor development.

The synthetic utility of (3S)-morpholine-3-carboxylic acid hydrochloride has also been expanded through recent methodological advances. A 2023 Organic Letters publication reported a novel asymmetric synthesis route that significantly improves the yield and enantiomeric excess of this compound. The new protocol employs biocatalytic methods, offering a more sustainable approach to production while maintaining the high purity required for pharmaceutical applications.

Pharmacokinetic studies published in Drug Metabolism and Disposition (2024) have provided new insights into the metabolic stability of compounds incorporating the (3S)-morpholine-3-carboxylic acid scaffold. The research demonstrated that this structural motif can confer favorable ADME properties, particularly in reducing first-pass metabolism and improving oral bioavailability. These findings have important implications for the design of next-generation small molecule therapeutics.

Looking forward, the unique properties of (3S)-morpholine-3-carboxylic acid hydrochloride continue to inspire innovative applications. Current research directions include its incorporation into PROTACs (proteolysis targeting chimeras) and other targeted protein degradation platforms, where its ability to confer both binding specificity and favorable physicochemical properties is particularly valuable. As synthetic methodologies improve and our understanding of structure-activity relationships deepens, this compound is poised to play an increasingly important role in drug discovery and development.